Cas no 105694-44-8 (7-bromo-3H-isobenzofuran-1-one)
105694-44-8 structure
Product Name:7-bromo-3H-isobenzofuran-1-one
CAS No:105694-44-8
MF:C8H5BrO2
MW:213.028101682663
MDL:MFCD18204744
CID:1161740
PubChem ID:13720121
Update Time:2024-11-03
7-bromo-3H-isobenzofuran-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-3H-2-benzofuran-1-one
- 7-bromophthalide
- 7-Brom-phthalid
- 7-bromo-phthalide
- SureCN855553
- CTK0G4873
- 1(3H)-Isobenzofuranone, 7-bromo-
- ACMC-20m8sx
- AGN-PC-00NP92
- 7-Bromoisobenzofuran-1(3H)-one
- AS-61027
- DTXSID40547580
- Y12627
- SCHEMBL855553
- 7-Bromo-2-benzofuran-1(3H)-one
- 7-Bromo-3H-isobenzofuran-1-one
- SY272662
- CS-0132505
- AKOS022690781
- A856235
- 105694-44-8
- 7-bromo-1,3-dihydro-2-benzofuran-1-one
- MFCD18204744
- 7-bromo-3H-isobenzofuran-1-one
-
- MDL： MFCD18204744
- Inchi： 1S/C8H5BrO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2
- InChI Key： BSKYWJYGAQMPLU-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2COC(C=21)=O
Computed Properties
- Exact Mass: 211.94725
- Monoisotopic Mass: 211.94729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
7-bromo-3H-isobenzofuran-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CR060-200mg |
7-bromo-3H-isobenzofuran-1-one |
105694-44-8 | 95+% | 200mg |
476.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CR060-50mg |
7-bromo-3H-isobenzofuran-1-one |
105694-44-8 | 95+% | 50mg |
190.0CNY | 2021-07-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY272662-1g |
Ethyl 5-Amino-1,3,4-thiadiazole-2-carboxylate |
105694-44-8 | ≥95% | 1g |
¥613.0 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B42265-100mg |
7-Bromoisobenzofuran-1(3H)-one |
105694-44-8 | 95% | 100mg |
¥88.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B42265-1g |
7-Bromoisobenzofuran-1(3H)-one |
105694-44-8 | 95% | 1g |
¥588.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B42265-250mg |
7-Bromoisobenzofuran-1(3H)-one |
105694-44-8 | 95% | 250mg |
¥156.0 | 2024-07-16 | |
| eNovation Chemicals LLC | Y1106059-5g |
7-Bromo-3H-isobenzofuran-1-one |
105694-44-8 | 95% | 5g |
$270 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1047272-1g |
1(3H)-Isobenzofuranone, 7-bromo- |
105694-44-8 | 95+% | 1g |
$160 | 2023-09-04 | |
| eNovation Chemicals LLC | D485181-2g |
7-bromoisobenzofuran-1(3H)-one |
105694-44-8 | 95% | 2g |
$995 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1188325-1g |
7-Bromophthalide |
105694-44-8 | 95% | 1g |
$400 | 2023-09-03 |
7-bromo-3H-isobenzofuran-1-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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